Cas no 896039-49-9 (3-(3,4-dimethoxyphenyl)-4-methyl-2-oxo-2H-chromen-7-yl methanesulfonate)
3-(3,4-dimethoxyphenyl)-4-methyl-2-oxo-2H-chromen-7-yl methanesulfonate Chemical and Physical Properties
Names and Identifiers
-
- NCGC00338991-01
- SR-01000017902
- AB01330708-02
- F1862-0576
- 896039-49-9
- [3-(3,4-dimethoxyphenyl)-4-methyl-2-oxochromen-7-yl] methanesulfonate
- 3-(3,4-dimethoxyphenyl)-4-methyl-2-oxo-2H-chromen-7-yl methanesulfonate
- AKOS002289204
- STL033902
- SR-01000017902-1
- 2H-1-Benzopyran-2-one, 3-(3,4-dimethoxyphenyl)-4-methyl-7-[(methylsulfonyl)oxy]-
-
- Inchi: 1S/C19H18O7S/c1-11-14-7-6-13(26-27(4,21)22)10-16(14)25-19(20)18(11)12-5-8-15(23-2)17(9-12)24-3/h5-10H,1-4H3
- InChI Key: XDRDTXAAJRTEBA-UHFFFAOYSA-N
- SMILES: S(C)(=O)(=O)OC1C=CC2=C(C=1)OC(C(C1C=CC(=C(C=1)OC)OC)=C2C)=O
Computed Properties
- Exact Mass: 390.07732408g/mol
- Monoisotopic Mass: 390.07732408g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 27
- Rotatable Bond Count: 5
- Complexity: 693
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 96.5Ų
Experimental Properties
- Density: 1.344±0.06 g/cm3(Predicted)
- Boiling Point: 586.1±50.0 °C(Predicted)
3-(3,4-dimethoxyphenyl)-4-methyl-2-oxo-2H-chromen-7-yl methanesulfonate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1862-0576-2μmol |
3-(3,4-dimethoxyphenyl)-4-methyl-2-oxo-2H-chromen-7-yl methanesulfonate |
896039-49-9 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1862-0576-5μmol |
3-(3,4-dimethoxyphenyl)-4-methyl-2-oxo-2H-chromen-7-yl methanesulfonate |
896039-49-9 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1862-0576-10μmol |
3-(3,4-dimethoxyphenyl)-4-methyl-2-oxo-2H-chromen-7-yl methanesulfonate |
896039-49-9 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1862-0576-20μmol |
3-(3,4-dimethoxyphenyl)-4-methyl-2-oxo-2H-chromen-7-yl methanesulfonate |
896039-49-9 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1862-0576-1mg |
3-(3,4-dimethoxyphenyl)-4-methyl-2-oxo-2H-chromen-7-yl methanesulfonate |
896039-49-9 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1862-0576-2mg |
3-(3,4-dimethoxyphenyl)-4-methyl-2-oxo-2H-chromen-7-yl methanesulfonate |
896039-49-9 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1862-0576-3mg |
3-(3,4-dimethoxyphenyl)-4-methyl-2-oxo-2H-chromen-7-yl methanesulfonate |
896039-49-9 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1862-0576-4mg |
3-(3,4-dimethoxyphenyl)-4-methyl-2-oxo-2H-chromen-7-yl methanesulfonate |
896039-49-9 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1862-0576-5mg |
3-(3,4-dimethoxyphenyl)-4-methyl-2-oxo-2H-chromen-7-yl methanesulfonate |
896039-49-9 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1862-0576-10mg |
3-(3,4-dimethoxyphenyl)-4-methyl-2-oxo-2H-chromen-7-yl methanesulfonate |
896039-49-9 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
3-(3,4-dimethoxyphenyl)-4-methyl-2-oxo-2H-chromen-7-yl methanesulfonate Related Literature
-
Guodong Liang,Huixin Wang,Huihui Chong,Siqi Cheng,Xifeng Jiang,Yuxian He,Chao Wang,Keliang Liu Org. Biomol. Chem., 2016,14, 7875-7882
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
Additional information on 3-(3,4-dimethoxyphenyl)-4-methyl-2-oxo-2H-chromen-7-yl methanesulfonate
Introduction to 3-(3,4-dimethoxyphenyl)-4-methyl-2-oxo-2H-chromen-7-yl methanesulfonate (CAS No. 896039-49-9) and Its Emerging Applications in Chemical Biology
3-(3,4-dimethoxyphenyl)-4-methyl-2-oxo-2H-chromen-7-yl methanesulfonate, identified by the CAS number 896039-49-9, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This compound belongs to the chromene class, which is well-documented for its diverse biological activities and potential therapeutic applications. The presence of both methoxy and methyl substituents on the aromatic ring, coupled with the methanesulfonyl group at the 7-position, contributes to its distinct chemical properties and biological interactions.
The chromene scaffold, characterized by a benzopyranone core, has been extensively studied for its role in various pharmacological contexts. Specifically, derivatives of chromene have demonstrated promising effects in anti-inflammatory, antioxidant, and antimicrobial applications. The 3-(3,4-dimethoxyphenyl)-4-methyl-2-oxo-2H-chromen-7-yl methanesulfonate molecule represents an advanced modification of this scaffold, designed to enhance binding affinity and metabolic stability. Such modifications are critical in drug development, as they can significantly influence the compound's efficacy and safety profile.
In recent years, there has been a surge in research focusing on natural product-inspired heterocyclic compounds due to their rich structural diversity and biological relevance. The 3-(3,4-dimethoxyphenyl)-4-methyl-2-oxo-2H-chromen-7-yl methanesulfonate structure aligns well with this trend, as it incorporates elements reminiscent of bioactive molecules found in plants and microorganisms. This has led to its investigation as a potential lead compound in the development of novel therapeutic agents.
One of the most compelling aspects of this compound is its potential as an inhibitor of specific enzymatic targets. The methanesulfonyl group at the 7-position of the chromene ring is particularly noteworthy, as it can serve as a hinge-binding moiety for protein interactions. This feature has been exploited in the design of small-molecule inhibitors targeting kinases and other signaling proteins. For instance, recent studies have highlighted the ability of chromene derivatives to modulate pathways involved in cancer progression by inhibiting key regulatory enzymes.
The 3-(3,4-dimethoxyphenyl)-4-methyl-2-oxo-2H-chromen-7-yl methanesulfonate molecule has also been explored for its antioxidant properties. Oxidative stress is a hallmark of numerous pathological conditions, including neurodegenerative diseases and cardiovascular disorders. The phenolic hydroxyl groups in the 3,4-dimethoxyphenyl moiety contribute to its capacity as a free radical scavenger. Preliminary in vitro studies have demonstrated its ability to inhibit lipid peroxidation and protect against oxidative damage in cellular models. These findings suggest that this compound could be a valuable candidate for further investigation in contexts where oxidative stress plays a central role.
Another area of interest is the compound's potential antimicrobial activity. With increasing concerns about antibiotic resistance, there is a critical need for novel antimicrobial agents with unique mechanisms of action. The structural features of 3-(3,4-dimethoxyphenyl)-4-methyl-2-oxo-2H-chromen-7-yl methanesulfonate may contribute to its ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic processes. While further research is needed to fully elucidate its mechanism, early screening assays have shown promising results against certain bacterial strains.
The synthesis of this compound presents an interesting challenge due to its complex structure. Advanced synthetic methodologies have been employed to achieve high yields and purity levels necessary for biological evaluation. Techniques such as palladium-catalyzed cross-coupling reactions and selective functional group transformations have been instrumental in constructing the desired chromene core. These synthetic strategies not only highlight the versatility of modern organic chemistry but also pave the way for further derivatization efforts aimed at optimizing biological activity.
In conclusion, 3-(3,4-dimethoxyphenyl)-4-methyl-2-oxo-2H-chromen-7-yl methanesulfonate (CAS No. 896039-49-9) represents a promising candidate for therapeutic development due to its unique structural features and demonstrated biological activities. Its potential applications span multiple disease areas, including cancer therapy, neuroprotection, and antimicrobial treatment. As research continues to uncover new insights into its pharmacological properties, this compound is poised to play a significant role in future drug discovery efforts.
896039-49-9 (3-(3,4-dimethoxyphenyl)-4-methyl-2-oxo-2H-chromen-7-yl methanesulfonate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)